![molecular formula C14H17N3O3S B601209 Cyclopentylalbendazole-sulfoxide CAS No. 131454-43-8](/img/structure/B601209.png)
Cyclopentylalbendazole-sulfoxide
Overview
Description
Cyclopentylalbendazole sulfoxide is an impurity of Albendazole . Albendazole is a member of the benzimidazole compounds used as a drug indicated for the treatment of a variety of worm infestations .
Molecular Structure Analysis
The molecular structure of Cyclopentylalbendazole sulfoxide is described by its empirical formula, which is C14H17N3O3S . The compound has a molecular weight of 307.37 g/mol .Physical And Chemical Properties Analysis
Cyclopentylalbendazole sulfoxide has a molecular weight of 291.37 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 4 . The compound has a rotatable bond count of 4 . Its exact mass is 291.10414797 g/mol, and its monoisotopic mass is also 291.10414797 g/mol .Scientific Research Applications
Analytical Standard
Cyclopentylalbendazole sulfoxide is used as an analytical standard in various scientific research . Analytical standards are substances prepared for use in chemical analysis and are used to ensure the accuracy and reliability of the results obtained in the analysis .
Veterinary Medicine
This compound is part of the VETRANAL® product line, which suggests its use in veterinary medicine . However, the exact application in this field is not specified in the available resources .
Skin Penetration Enhancement
Research has shown that sulfoxide-functionalized nanogels, which could potentially include Cyclopentylalbendazole sulfoxide, have been used to enhance skin penetration . These nanogels are promising non-irritating delivery vehicles to increase dermal bioavailability of therapeutics . The sulfoxide-based nanogels have shown superior interaction with the stratum corneum (the outermost layer of the skin), leading to increased topical delivery efficacy .
Development of New Synthetic Reagents
Chiral sulfoxides, a category that includes Cyclopentylalbendazole sulfoxide, are in high demand in nearly every sector of the chemical industry concerned with the design and development of new synthetic reagents .
Mechanism of Action
- Tubulin is essential for maintaining the structural integrity of cells and plays a crucial role in cell division, intracellular transport, and other cellular processes .
- The affected pathways include:
Target of Action
Mode of Action
Biochemical Pathways
Pharmacokinetics
Result of Action
Action Environment
properties
IUPAC Name |
methyl N-(6-cyclopentylsulfinyl-1H-benzimidazol-2-yl)carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3S/c1-20-14(18)17-13-15-11-7-6-10(8-12(11)16-13)21(19)9-4-2-3-5-9/h6-9H,2-5H2,1H3,(H2,15,16,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGUVQBSVQMBPNP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)NC1=NC2=C(N1)C=C(C=C2)S(=O)C3CCCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.